![molecular formula C12H18NNaO4S B1663325 3-(N-Ethyl-3-methylanilino)-2-hydroxypropanesulfonic acid sodium salt CAS No. 82692-93-1](/img/structure/B1663325.png)
3-(N-Ethyl-3-methylanilino)-2-hydroxypropanesulfonic acid sodium salt
Overview
Description
Scientific Research Applications
TOOS has a wide range of applications in scientific research, including:
Chemistry: Used as a chromogenic substrate in various biochemical assays to measure enzyme activity.
Biology: Employed in diagnostic tests to detect the presence of specific biomolecules.
Medicine: Utilized in clinical assays for monitoring blood glucose levels and other metabolic parameters.
Industry: Applied in the production of diagnostic kits and reagents for laboratory use.
Safety and Hazards
Mechanism of Action
TOOS exerts its effects through its ability to form chromogenic systems with other compounds. In the presence of 3-methyl-2-benzothiazolinone hydrazone hydrochloride, TOOS undergoes catalytic oxidation to produce free radicals, which react to form colorless compounds. These compounds further undergo disproportionation reactions to produce blue-violet quinoid compounds, which can be measured spectrophotometrically .
Biochemical Analysis
Biochemical Properties
TOOS sodium salt can be combined with 3-methyl-2-benzothiazolinone hydrazone hydrochloride (MBTH) to form a chromogenic system to measure oxidase activity . In this MBTH-TOOS chromogenic system, MBTH is catalytically oxidized to produce (-NH) free radicals, which react with TOOS sodium salt to form colorless compounds . These colorless compounds then undergo a disproportionation reaction to produce a blue-violet quinoid compound .
Cellular Effects
The cellular effects of TOOS sodium salt are not well-documented in the literature. It is known that sodium salts can have significant effects on cells. For instance, a sodium imbalance could cause water to rush across the cell plasma membrane in either direction. Too little water makes the cell shrivel up; too much water makes it burst . The balance between water and electrolytes, such as sodium, controls cell integrity .
Molecular Mechanism
The molecular mechanism of TOOS sodium salt involves its interaction with MBTH in the MBTH-TOOS chromogenic system . In this system, MBTH is catalytically oxidized to produce (-NH) free radicals. These free radicals then react with TOOS sodium salt to form colorless compounds. These colorless compounds subsequently undergo a disproportionation reaction to produce a blue-violet quinoid compound .
Temporal Effects in Laboratory Settings
It is known that TOOS sodium salt is a highly water-soluble aniline derivative , suggesting that it may have good stability in aqueous solutions.
Dosage Effects in Animal Models
The effects of TOOS sodium salt at different dosages in animal models are not well-documented in the literature. It is known that sodium salts can have significant effects in animal models. For instance, animals can tolerate high concentrations of salt or sodium in the diet if they have continuous access to fresh water .
Metabolic Pathways
It is known that TOOS sodium salt can be used in a chromogenic system to measure oxidase activity , suggesting that it may be involved in oxidation-reduction reactions.
Preparation Methods
Synthetic Routes and Reaction Conditions
The specific synthetic route involves the reaction of N-ethyl-3-methylaniline with 2-chloro-3-sulfopropanol in the presence of a base to form the desired product .
Industrial Production Methods
In industrial settings, TOOS is produced in large quantities by optimizing the reaction conditions to ensure high yield and purity. The process involves the use of high-purity reagents and controlled reaction environments to prevent contamination and ensure consistent product quality .
Chemical Reactions Analysis
Types of Reactions
TOOS undergoes several types of chemical reactions, including:
Oxidation: TOOS can be oxidized in the presence of oxidizing agents to form various products.
Substitution: The sulfonic acid group in TOOS can participate in substitution reactions with other nucleophiles.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate. The reactions are typically carried out in aqueous solutions at controlled temperatures.
Substitution: Nucleophiles such as amines and thiols can react with the sulfonic acid group under mild conditions.
Major Products Formed
Oxidation: The major products formed from the oxidation of TOOS include various quinone derivatives.
Substitution: Substitution reactions yield a variety of sulfonated derivatives depending on the nucleophile used.
Comparison with Similar Compounds
Similar Compounds
- N-ethyl-N-(2-hydroxy-3-sulfopropyl)-3-methylaniline
- 3-methyl-2-benzothiazolinone hydrazone hydrochloride
Uniqueness
TOOS is unique due to its high water solubility, chemical stability, and ability to form stable chromogenic systems. These properties make it highly suitable for use in diagnostic assays and biochemical experiments .
properties
IUPAC Name |
sodium;3-(N-ethyl-3-methylanilino)-2-hydroxypropane-1-sulfonate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19NO4S.Na/c1-3-13(8-12(14)9-18(15,16)17)11-6-4-5-10(2)7-11;/h4-7,12,14H,3,8-9H2,1-2H3,(H,15,16,17);/q;+1/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IRQRBVOQGUPTLG-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC(CS(=O)(=O)[O-])O)C1=CC=CC(=C1)C.[Na+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18NNaO4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201002847 | |
Record name | Sodium 3-[ethyl(3-methylphenyl)amino]-2-hydroxypropane-1-sulfonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201002847 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
295.33 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
82692-93-1 | |
Record name | 1-Propanesulfonic acid, 3-(ethyl(3-methylphenyl)amino)-2-hydroxy-, monosodium salt | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0082692931 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Sodium 3-[ethyl(3-methylphenyl)amino]-2-hydroxypropane-1-sulfonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201002847 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-Propanesulfonic acid, 3-[ethyl(3-methylphenyl)amino]-2-hydroxy-, sodium salt (1:1) | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.110.723 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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